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Compound of Interest

Compound Name: Dihydropashanone

Cat. No.: B016698

For researchers, scientists, and drug development professionals handling dihydropashanone,
the absence of a specific Safety Data Sheet (SDS) necessitates a cautious and informed
approach to its disposal. While detailed disposal procedures for this specific compound are not
readily available in public resources, a comprehensive safety protocol can be established by
adhering to general principles of chemical waste management and considering the known
properties of dihydropashanone. This guide provides essential safety and logistical
information to ensure the responsible disposal of this compound.

Understanding Dihydropashanone: Key Chemical
Properties

Dihydropashanone is a natural product, classified as a chalcone, with the chemical formula
C17H180s and a molecular weight of approximately 302.33 g/mol .[1][2] It is typically supplied
as a solid or powder.[1][2] Its solubility in various organic solvents is a key factor in determining
appropriate disposal methods.
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Property Value Source
Molecular Formula C17H180s5 [1]
Molecular Weight ~302.33 g/mol [2]
Physical State Solid, Powder [11[2]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [2][3]
Acetate, DMSO, Acetone

Prudent Disposal: A Step-by-Step Protocol

In the absence of specific toxicological and environmental hazard data for dihydropashanone,
it must be treated as a potentially hazardous substance. The following step-by-step procedure
is based on established best practices for laboratory chemical waste disposal.

1. Personal Protective Equipment (PPE): Before handling dihydropashanone for disposal, it is
imperative to wear appropriate PPE. This includes:

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield
e Alaboratory coat

2. Waste Segregation and Collection:

e Solid Waste: Collect un-contaminated dihydropashanone powder in a clearly labeled,
sealed container designated for chemical waste. The label should include the chemical name
("Dihydropashanone"), the approximate quantity, and the date.

o Contaminated Materials: Any materials contaminated with dihydropashanone, such as
weighing paper, gloves, or pipette tips, should be collected in a separate, sealed waste bag
or container, also clearly labeled as "Dihydropashanone Contaminated Waste."

o Solutions: Solutions containing dihydropashanone should be collected in a designated,
leak-proof, and clearly labeled waste container. The label must indicate "Dihydropashanone
in [Solvent Name]" and the approximate concentration. Do not mix with other incompatible
waste streams.[4]

3. Disposal Pathway:
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e Consult Local Regulations: The primary step in chemical disposal is to consult and adhere to
your institution's and local environmental regulations for hazardous waste disposal.[5][6]
Your institution's Environmental Health and Safety (EHS) office is the primary resource for
this information.

o Licensed Waste Disposal Vendor: Dihydropashanone waste, both solid and in solution,
should be disposed of through a licensed hazardous waste disposal company.[7] Your EHS
office will have established procedures for the pickup and disposal of chemical waste.

e Do Not Dispose Down the Drain: Due to the unknown environmental impact,
dihydropashanone and its solutions should never be disposed of down the sanitary sewer.
[6]

e Avoid Incineration by Unqualified Personnel: On-site incineration should not be attempted
unless conducted by a licensed facility equipped to handle chemical waste.

4. Decontamination:

 After handling and packaging the waste, thoroughly decontaminate the work area with an
appropriate solvent (e.g., ethanol or isopropanol), followed by soap and water.
o Dispose of the cleaning materials as contaminated waste.

Experimental Workflow for Disposal

The logical flow for the proper disposal of dihydropashanone is outlined in the diagram below.
This workflow emphasizes the critical decision points and safety measures that must be taken.
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Dihydropashanone Disposal Workflow

Start: Dihydropashanone Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Assess Waste Type

Solid Dihydropashanone or
Contaminated Solids

' '

Step 3a: Package in a Labeled, Step 3b: Collect in a Labeled,
Sealed Container for Solid Chemical Waste Leak-Proof Container for Liquid Chemical Waste

Dihydropashanone Solution

Step 4: Consult Institutional EHS Guidelines

and Local Regulations

Step 5: Arrange for Pickup by a
Licensed Hazardous Waste Vendor

'

Step 6: Decontaminate Work Area and Dispose of
Contaminated Cleaning Materials

End: Proper Disposal Complete

Click to download full resolution via product page
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Caption: A workflow diagram illustrating the step-by-step process for the safe disposal of
dihydropashanone.

By following these guidelines, laboratory professionals can ensure the safe and
environmentally responsible disposal of dihydropashanone, thereby protecting themselves,
their colleagues, and the environment. Always prioritize safety and regulatory compliance when
handling any chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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